BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Undecane: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Undecane

Cat. No.: B072203

The safe and environmentally responsible disposal of undecane is a critical aspect of
laboratory safety and chemical management. For researchers, scientists, and drug
development professionals, adherence to proper disposal protocols is essential to protect
personnel, facilities, and the environment. This guide provides detailed, step-by-step
procedures for the proper disposal of undecane, ensuring compliance with safety regulations
and promoting a culture of safety in the laboratory.

Immediate Safety and Hazard Information

Undecane is a combustible liquid and an aspiration hazard, which can be fatal if swallowed
and enters the airways.[1][2][3] Repeated exposure may also cause skin dryness or cracking.
[2][3] Before handling undecane for any purpose, including disposal, it is imperative to be
familiar with its specific hazards and to use appropriate personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses or goggles.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile).[4]

» Skin and Body Protection: A flame-retardant lab coat and appropriate footwear are
recommended.[4][5]

Quantitative Data for Undecane Disposal

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b072203?utm_src=pdf-interest
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJkdWs3NHFjY3dkajViMnFhbWxjZXNmeGh1cnhyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lTMDI4M18xMTIwLTIxLTRfVW5kZWNhbmVfJTVCU3RhbmRhcmRfTWF0ZXJpYWxfZm9yX0dDJTVELnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJUzAyODNfMTEyMC0yMS00X1VuZGVjYW5lXyU1QlN0YW5kYXJkX01hdGVyaWFsX2Zvcl9HQyU1RC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--19baed2dc042bfe8fcfaa8a4f09a70cebbe1f034/MetaSci_MSIS0283_1120-21-4_Undecane_%5BStandard_Material_for_GC%5D.pdf
https://www.carlroth.com/medias/SDB-8781-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODUxMjF8YXBwbGljYXRpb24vcGRmfGFEWTFMMmhsT1M4NU1UYzFNVFV4T1RBeU56VXdMMU5FUWw4NE56Z3hYMGxGWDBWT0xuQmtaZ3wyMWEwMmFjOGMwYmUzY2RhZTQ0ZjBiNzQ0OTE0Mzc5ZTMxOWNjMmY0ZmRiOThlODhiYjBmZDljZTkyODc0YWFm
https://www.cdhfinechemical.com/images/product/msds/19_739862903_N-UNDECANECASNO1120-21-4MSDS.pdf
https://www.carlroth.com/medias/SDB-8781-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODUxMjF8YXBwbGljYXRpb24vcGRmfGFEWTFMMmhsT1M4NU1UYzFNVFV4T1RBeU56VXdMMU5FUWw4NE56Z3hYMGxGWDBWT0xuQmtaZ3wyMWEwMmFjOGMwYmUzY2RhZTQ0ZjBiNzQ0OTE0Mzc5ZTMxOWNjMmY0ZmRiOThlODhiYjBmZDljZTkyODc0YWFm
https://www.cdhfinechemical.com/images/product/msds/19_739862903_N-UNDECANECASNO1120-21-4MSDS.pdf
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_3_Undecyne_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_3_Undecyne_A_Comprehensive_Guide.pdf
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/W510505?userType=undefined
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

The following table summarizes key quantitative data for undecane, which is essential for its
safe handling and disposal.

Property Value Significance for Disposal

Indicates the temperature at
which undecane vapors can

Flash Point 65 °C (149 °F) ignite. It must be kept away
from heat, sparks, and open
flames.[4][6]

Dictates the need for collection
Physical State Liquid in a designated, leak-proof

liquid waste container.[4]

Undecane must be stored and
disposed of separately from
Incompatible Materials Oxidizing agents oxidizing agents to prevent

hazardous chemical reactions.

[417]

Relevant for understanding its

volatility; however, evaporation

Boiling Point 196 °C (385 °F) ) ]
is not an acceptable disposal
method.[5][8]
A United Nations number

UN Number 2330 designating it as a hazardous

material for transport.[2][5][9]

Step-by-Step Undecane Disposal Protocol

The only acceptable method for undecane disposal is collection and subsequent removal by a
licensed hazardous waste disposal company.[8][9][10] Under no circumstances should
undecane be disposed of down the drain or allowed to evaporate in a fume hood.[4][7]

Waste Collection

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_3_Undecyne_A_Comprehensive_Guide.pdf
https://www.chemos.de/import/data/msds/GB_en/1120-21-4-A0000627-GB-en.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_3_Undecyne_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_3_Undecyne_A_Comprehensive_Guide.pdf
https://www.cosmobiousa.com/content/document/larodan/lrd-05-1100_undecane_msds.pdf
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/W510505?userType=undefined
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.carlroth.com/medias/SDB-8781-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODUxMjF8YXBwbGljYXRpb24vcGRmfGFEWTFMMmhsT1M4NU1UYzFNVFV4T1RBeU56VXdMMU5FUWw4NE56Z3hYMGxGWDBWT0xuQmtaZ3wyMWEwMmFjOGMwYmUzY2RhZTQ0ZjBiNzQ0OTE0Mzc5ZTMxOWNjMmY0ZmRiOThlODhiYjBmZDljZTkyODc0YWFm
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/W510505?userType=undefined
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Undecane.htm
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Undecane.htm
https://www.cpchem.com/sites/default/files/2022-07/01770013.pdf
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_3_Undecyne_A_Comprehensive_Guide.pdf
https://www.cosmobiousa.com/content/document/larodan/lrd-05-1100_undecane_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Designated Container: Use a dedicated, properly labeled container for undecane waste. The
container must be compatible with undecane and have a secure, tight-fitting lid.[11][12]

» Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"
and the full chemical name, "Undecane."[11][13] Include the date when the first waste was
added.

e Segregation: Do not mix undecane waste with other incompatible waste streams,
particularly oxidizing agents.[12]

Waste Storage

o Satellite Accumulation Area (SAA): Store the sealed undecane waste container in a
designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of
generation.[11][12][13]

e Secondary Containment: It is best practice to place the waste container in a secondary
containment bin to prevent the spread of material in case of a leak.

e Storage Limits: Adhere to institutional and regulatory limits for the amount of hazardous
waste stored in an SAA, which is typically a maximum of 55 gallons.[11][13]

Arranging for Disposal

o Waste Pickup Request: Once the waste container is full or has been in storage for a
designated period (e.g., one year), contact your institution's Environmental Health and Safety
(EHS) department to schedule a waste pickup.[11][13]

o Documentation: Complete any necessary waste disposal forms accurately, providing a clear
description of the waste.[11]

Spill Management

In the event of an undecane spill, take the following immediate actions:

o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.[7]
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» Control Ignition Sources: Remove all sources of ignition from the spill area.

o Containment and Cleanup: For small spills, absorb the liquid with an inert material such as
sand, earth, or vermiculite.[7][10] For larger spills, contain the spill and then absorb it. Do not
attempt to clean up a large spill unless you are trained to do so.[7]

» Disposal of Spill Debris: Collect the absorbent material and any contaminated items in a
sealed container and dispose of them as hazardous waste, following the same procedures
as for liquid undecane waste.[7][10]

Undecane Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of undecane in a laboratory setting.

Spill Response

Click to download full resolution via product page
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Caption: Workflow for the proper disposal of undecane waste.

By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of undecane, contributing to a secure and sustainable research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. sds.metasci.ca [sds.metasci.ca]

. carlroth.com [carlroth.com]

. cdhfinechemical.com [cdhfinechemical.com]
. benchchem.com [benchchem.com]

. sigmaaldrich.com [sigmaaldrich.com]

. chemos.de [chemos.de]

. cosmobiousa.com [cosmobiousa.com]

. vumc.org [vumc.org]

°
(o] [00] ~ » ol EEN w N =

. hpc-standards.com [hpc-standards.com]
e 10. cpchem.com [cpchem.com]
e 11. odu.edu [odu.edu]

e 12. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 13. ehrs.upenn.edu [ehrs.upenn.edu]

 To cite this document: BenchChem. [Proper Disposal of Undecane: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072203#undecane-proper-disposal-procedures]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/product/b072203?utm_src=pdf-custom-synthesis
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJkdWs3NHFjY3dkajViMnFhbWxjZXNmeGh1cnhyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lTMDI4M18xMTIwLTIxLTRfVW5kZWNhbmVfJTVCU3RhbmRhcmRfTWF0ZXJpYWxfZm9yX0dDJTVELnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJUzAyODNfMTEyMC0yMS00X1VuZGVjYW5lXyU1QlN0YW5kYXJkX01hdGVyaWFsX2Zvcl9HQyU1RC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--19baed2dc042bfe8fcfaa8a4f09a70cebbe1f034/MetaSci_MSIS0283_1120-21-4_Undecane_%5BStandard_Material_for_GC%5D.pdf
https://www.carlroth.com/medias/SDB-8781-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODUxMjF8YXBwbGljYXRpb24vcGRmfGFEWTFMMmhsT1M4NU1UYzFNVFV4T1RBeU56VXdMMU5FUWw4NE56Z3hYMGxGWDBWT0xuQmtaZ3wyMWEwMmFjOGMwYmUzY2RhZTQ0ZjBiNzQ0OTE0Mzc5ZTMxOWNjMmY0ZmRiOThlODhiYjBmZDljZTkyODc0YWFm
https://www.cdhfinechemical.com/images/product/msds/19_739862903_N-UNDECANECASNO1120-21-4MSDS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_3_Undecyne_A_Comprehensive_Guide.pdf
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/W510505?userType=undefined
https://www.chemos.de/import/data/msds/GB_en/1120-21-4-A0000627-GB-en.pdf
https://www.cosmobiousa.com/content/document/larodan/lrd-05-1100_undecane_msds.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Undecane.htm
https://www.cpchem.com/sites/default/files/2022-07/01770013.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b072203#undecane-proper-disposal-procedures
https://www.benchchem.com/product/b072203#undecane-proper-disposal-procedures
https://www.benchchem.com/product/b072203#undecane-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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